![molecular formula C19H19BrN2O3S B301045 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one](/img/structure/B301045.png)
5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as BM-212, is a thiazolidinone derivative that has been extensively studied for its potential therapeutic applications. BM-212 has been shown to exhibit various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-tubercular effects.
Mechanism of Action
The mechanism of action of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to activate the p53 pathway, which is involved in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, this compound has been shown to inhibit the growth of Mycobacterium tuberculosis.
Advantages and Limitations for Lab Experiments
One of the advantages of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is its potential therapeutic applications in various diseases, including inflammation, cancer, and tuberculosis. Additionally, this compound has been shown to have low toxicity in vitro and in vivo. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One potential direction is to further investigate its anti-inflammatory effects and its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Another potential direction is to investigate its anti-cancer effects in vivo and its potential use in cancer therapy. Additionally, further studies are needed to investigate the mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
The synthesis of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one involves the condensation reaction between 5-bromo-2-furaldehyde and 4-ethoxyaniline, followed by the reaction with 3-propyl-1,3-thiazolidine-4-one. The reaction is carried out in the presence of a catalyst and under reflux conditions. The yield of this compound is typically around 60-70%, and the purity can be increased by recrystallization.
Scientific Research Applications
5-[(5-Bromo-2-furyl)methylene]-2-[(4-ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, this compound has been shown to exhibit anti-tubercular effects by inhibiting the growth of Mycobacterium tuberculosis.
properties
Molecular Formula |
C19H19BrN2O3S |
---|---|
Molecular Weight |
435.3 g/mol |
IUPAC Name |
(5Z)-5-[(5-bromofuran-2-yl)methylidene]-2-(4-ethoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C19H19BrN2O3S/c1-3-11-22-18(23)16(12-15-9-10-17(20)25-15)26-19(22)21-13-5-7-14(8-6-13)24-4-2/h5-10,12H,3-4,11H2,1-2H3/b16-12-,21-19? |
InChI Key |
QLLQUGNDJAOTRH-QHOMEFQRSA-N |
Isomeric SMILES |
CCCN1C(=O)/C(=C/C2=CC=C(O2)Br)/SC1=NC3=CC=C(C=C3)OCC |
SMILES |
CCCN1C(=O)C(=CC2=CC=C(O2)Br)SC1=NC3=CC=C(C=C3)OCC |
Canonical SMILES |
CCCN1C(=O)C(=CC2=CC=C(O2)Br)SC1=NC3=CC=C(C=C3)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.